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Compound of Interest

Compound Name: 2-Chloro-4-fluoroaniline

CAS No.: 2106-02-7

Cat. No.: B1295073

Get Quote

Welcome to the technical support guide for the synthesis of 2-Chloro-4-fluoroaniline (CAS

2106-02-7). This resource is designed for researchers, chemists, and drug development

professionals to navigate the common challenges and questions that arise during its synthesis.

Ensuring the purity of this key intermediate is critical for the successful development of

downstream pharmaceuticals and agrochemicals.[1][2] This guide provides in-depth, field-

proven insights into impurity formation, detection, and mitigation.

Section 1: Overview of Common Synthetic Routes
Understanding the synthetic pathway is the first step in troubleshooting impurity profiles. The

two most prevalent industrial routes to 2-Chloro-4-fluoroaniline are the direct chlorination of

4-fluoroaniline and the reduction of a nitrated precursor.

Route A: Electrophilic Chlorination of 4-Fluoroaniline. This is a common laboratory and

industrial method where 4-fluoroaniline is directly chlorinated.[1] N-Chlorosuccinimide (NCS)

is a frequently used chlorinating agent due to its milder nature compared to chlorine gas,

offering better control and selectivity.[1][3] The reaction is typically performed in a solvent like

acetonitrile.[3]
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Route B: Reduction of 1-Chloro-2-fluoro-4-nitrobenzene. This route involves the reduction of

the nitro group of 1-Chloro-2-fluoro-4-nitrobenzene to an amine.[4] This is a standard

transformation in aromatic chemistry, often achieved through catalytic hydrogenation (e.g.,

using Pd/C) or with metal reductants like iron or tin in an acidic medium. The purity of the

final product is highly dependent on the purity of the starting nitroaromatic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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